Cas no 137270-33-8 ( )
structure
Product Name:
CAS No:137270-33-8
MF:C10H17NO
MW:167.248082876205
CID:901676
PubChem ID:18995706
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(8-methyl-8-azabicyclo[3.2.1]oct-2-yl)- (9CI)
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- Inchi： 1S/C10H17NO/c1-7(12)9-5-3-8-4-6-10(9)11(8)2/h8-10H,3-6H2,1-2H3
- InChI Key： XJKOKOSRRZGZLF-UHFFFAOYSA-N
- SMILES： O=C(C)C1CCC2CCC1N2C
Computed Properties
- Exact Mass: 167.13111
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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